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Compound of Interest

Compound Name: Doxazosin-d8 Hydrochloride

Cat. No.: B562650

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of Doxazosin-d8 Hydrochloride, a
deuterated analog of Doxazosin hydrochloride. It is primarily utilized as an internal standard in
analytical and pharmacokinetic research, enhancing the accuracy of mass spectrometry and
liquid chromatography for the precise quantification of Doxazosin in biological samples.[1] This
document outlines the key quality attributes, detailed experimental protocols for its analysis,
and the logical framework for its quality control.

Physicochemical Properties and Identification

Doxazosin-d8 Hydrochloride is the deuterium-labeled form of Doxazosin hydrochloride.[2]

The stable isotope labeling improves the accuracy of quantification in mass spectrometry-
based methods.[1]
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Property

Specification

Chemical Name

--INVALID-LINK---methanone,

monohydrochloride

CAS Number

1219803-95-8[3][4]

Molecular Formula

C23H17DsNsOs « HCI[4]

Molecular Weight 496.0 g/mol
Appearance A solid[4]

N Soluble in Acetonitrile:Methanol (1:1) and
Solubility

DMSO

Deuterated Forms Purity

>99% (d1-ds)[4]

Storage

Recommended storage at 2-8 °C[5]

Stability

> 4 years

Analytical Testing and Specifications

The following table summarizes the typical analytical tests performed to ensure the quality and

purity of Doxazosin-d8 Hydrochloride, along with representative specifications and results.
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Test Method Specification Result
High-Performance
Purity (by HPLC) Liquid >98.0% 99.5%
Chromatography
] Mass Spectrometry
Identity Conforms to structure Conforms
(MS)
] 1H Nuclear Magnetic
Identity Conforms to structure Conforms
Resonance (NMR)
Water Content Karl Fischer Titration <1.0% 0.2%
] Gas Chromatography Meets USP <467>
Residual Solvents ) Conforms
(GO) requirements
) ) Mass Spectrometry > 99% Deuterated
Isotopic Purity Conforms

(MS)

forms

Experimental Protocols

Purity Determination by High-Performance Liquid
Chromatography (HPLC)

This method is used to determine the purity of Doxazosin-d8 Hydrochloride by separating it

from any potential impurities. A common HPLC method for Doxazosin analysis involves a

reversed-phase column.[6][7]

Instrumentation: HPLC system with a PDA detector (e.g., Waters Alliance 2695 or Agilent
infinity 1260 series).[7]

Column: LiChrospher 60 RP-Select B, 4.0 mm x 25.0 cm, 5 um.[7]

Mobile Phase: A mixture of Methanol and Potassium Dihydrogen Orthophosphate (60:40),
with the pH adjusted to 5.0.[6]

Flow Rate: 1.0 mL/min.[6]

Injection Volume: 10 pL.[7]
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e Column Temperature: 35°C.[7]
e Detection Wavelength: 251 nm.[6]

e Procedure:

[¢]

Prepare a standard solution of Doxazosin-d8 Hydrochloride in the mobile phase.

o Prepare the sample solution by dissolving an accurately weighed amount of the substance
in the mobile phase.

o Inject the standard and sample solutions into the chromatograph.

o Record the chromatograms and calculate the purity by comparing the peak area of the
main peak in the sample solution to the total area of all peaks.

Identity Confirmation by Mass Spectrometry (MS)

Mass spectrometry is employed to confirm the molecular weight and fragmentation pattern of
Doxazosin-d8 Hydrochloride, thereby verifying its identity.

Instrumentation: A Liquid Chromatography-Mass Spectrometry (LC-MS) system.
¢ lonization Mode: Electrospray lonization (ESI), positive mode.

e Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

» Procedure:

o Infuse a dilute solution of the sample in a suitable solvent (e.g., acetonitrile/water with
0.1% formic acid) directly into the mass spectrometer or via an LC system.

o Acquire the mass spectrum over a suitable mass range (e.g., m/z 100-1000).

o Compare the observed molecular ion peak ([M+H]*) with the theoretically calculated mass
of Doxazosin-d8 Hydrochloride.

Water Content by Karl Fischer Titration
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This method determines the amount of water present in the sample.
e Instrumentation: A coulometric or volumetric Karl Fischer titrator.
o Reagent: Karl Fischer reagent.

e Procedure:

Standardize the Karl Fischer reagent with a known amount of water.

[e]

o

Accurately weigh a suitable amount of the Doxazosin-d8 Hydrochloride sample and
introduce it into the titration vessel.

o

Titrate with the Karl Fischer reagent until the endpoint is reached.

The water content is calculated based on the amount of reagent consumed.

[¢]

Workflow and Quality Assessment Diagrams

The following diagrams illustrate the analytical workflow and the relationship between quality
attributes and the tests performed on Doxazosin-d8 Hydrochloride.
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Caption: Analytical workflow for Doxazosin-d8 HCI.
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Caption: Quality attributes and corresponding analytical tests.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b562650#doxazosin-d8-hydrochloride-certificate-of-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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